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tiamdipine tiamdipine
Brand Name: Vulcanchem
CAS No.: 110646-15-6
VCID: VC0218101
InChI: InChI=1S/C20H25N3O6S/c1-4-29-20(25)18-15(11-30-9-8-21)22-12(2)16(19(24)28-3)17(18)13-6-5-7-14(10-13)23(26)27/h5-7,10,17,22H,4,8-9,11,21H2,1-3H3
SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)CSCCN
Molecular Formula: C14H16BrNO4
Molecular Weight: 435.5 g/mol

tiamdipine

CAS No.: 110646-15-6

Main Products

VCID: VC0218101

Molecular Formula: C14H16BrNO4

Molecular Weight: 435.5 g/mol

tiamdipine - 110646-15-6

CAS No. 110646-15-6
Product Name tiamdipine
Molecular Formula C14H16BrNO4
Molecular Weight 435.5 g/mol
IUPAC Name 3-O-ethyl 5-O-methyl 2-(2-aminoethylsulfanylmethyl)-6-methyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
Standard InChI InChI=1S/C20H25N3O6S/c1-4-29-20(25)18-15(11-30-9-8-21)22-12(2)16(19(24)28-3)17(18)13-6-5-7-14(10-13)23(26)27/h5-7,10,17,22H,4,8-9,11,21H2,1-3H3
Standard InChIKey NCPRZAIJPGXTLB-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)CSCCN
Canonical SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)CSCCN
Synonyms 2-(2-aminoethylthio)methyl-3-carboethoxy-5-carbomethoxy-6-methyl-4-(3-nitrophenyl-1,4-dihydropyridine)
tiamdipine
tiamdipine, (-)-isome
PubChem Compound 3080993
Last Modified Nov 11 2021
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